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Compound of Interest

(S)-3-Phosphoglyceric acid-
13C3sodium

Cat. No.: B15587370

Compound Name:

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for maintaining a secure laboratory environment
and ensuring regulatory compliance. This guide provides a detailed, step-by-step procedure for
the proper disposal of (S)-3-Phosphoglyceric acid-13C3 sodium salt, a stable, non-radioactive,
isotopically labeled compound.

The key consideration for the disposal of compounds labeled with stable isotopes like Carbon-
13 is that they are not radioactive.[1][2][3] Therefore, they do not necessitate the specialized
handling and disposal protocols required for radioactive materials. The disposal procedures are
dictated by the chemical properties of the molecule itself.[1][2] In this case, the disposal
method for (S)-3-Phosphoglyceric acid-13C3 sodium salt is the same as for its unlabeled
counterpart.

The safety data sheet for the unlabeled analogue, D-(-)-3-Phosphoglyceric acid disodium salt,
indicates that the compound can cause skin irritation, serious eye irritation, and may cause
respiratory irritation and damage to organs such as the eyes and central nervous system.[4]
Therefore, it must be handled as a hazardous chemical waste.

Key Disposal and Safety Parameters

To facilitate quick reference, the following table summarizes the essential safety and disposal
information for (S)-3-Phosphoglyceric acid-13C3 sodium salt.
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Parameter Information Citations

o Non-radioactive, hazardous
Waste Classification ) [1112]131[4]
chemical waste.

Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Hazard Classification Specific Target Organ Toxicity -  [4]
Single Exposure (Category 2
and 3).

Licensed professional
Primary Disposal Route hazardous waste disposal [516]1[7]

service.

) Do not allow the product to
Environmental Hazards , [4]
enter drains or water courses.

] ) Safety glasses, chemical-
Personal Protective Equipment

resistant gloves, and a lab coat  [1][4]
(PPE)

are required.

S Use a compatible, leak-proof,
Containerization ) [1][61[71[8]
and clearly labeled container.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary actions for the safe disposal of waste containing (S)-3-
Phosphoglyceric acid-13C3 sodium salt from a laboratory setting.

Step 1: Waste Identification and Segregation

o Confirm Identity: Ensure the waste material is indeed (S)-3-Phosphoglyceric acid-13C3
sodium salt.

¢ Segregate Waste: Do not mix waste containing this compound with general laboratory trash
or other waste streams.[1] If it is mixed with other hazardous chemicals, the entire mixture
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must be treated according to the most hazardous component.[3] Keep it separate from
incompatible materials, such as strong oxidizing agents.[4][9]

Step 2: Containerization and Labeling

o Select Appropriate Container: Use a chemically compatible, leak-proof container with a
secure lid.[6][7][8] Plastic containers are often preferred for chemical waste.[7]

o Label Container Clearly: The container must be clearly labeled with the full chemical name: "
(S)-3-Phosphoglyceric acid-13C3 sodium salt waste" and any other identifiers required by
your institution's Environmental Health and Safety (EHS) department.[1][6][7] The label
should also include appropriate hazard symbols.

Step 3: Accumulation and Storage

» Designated Storage Area: Store the sealed waste container in a designated and properly
marked satellite accumulation area within the laboratory, at or near the point of generation.[6]

[7181°]

e Secure Storage: Ensure the container is kept closed except when adding waste.[5][6][7]
Store the container in a well-ventilated area, away from incompatible materials.

Step 4: Disposal Request and Pickup

» Arrange for Disposal: Contact your institution's EHS department or a licensed professional
waste disposal company to arrange for pickup.[5][6][7] Do not dispose of this chemical down
the drain or in the regular trash.[4][5]

» Follow Institutional Procedures: Adhere to all institutional, local, state, and federal regulations
for hazardous waste disposal.

Step 5: Disposal of Empty Containers

o Decontamination: Triple-rinse empty containers that held (S)-3-Phosphoglyceric acid-13C3
sodium salt with a suitable solvent (e.g., water).[5]
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» Rinsate Disposal: Collect the rinsate and treat it as hazardous waste, adding it to the
designated waste container.[2]

» Container Disposal: After triple-rinsing and defacing the chemical label, the empty container
may be disposed of as regular trash, provided this is in accordance with your institution's
policies.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-3-
Phosphoglyceric acid-13C3 sodium salt.
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Disposal Workflow for (S)-3-Phosphoglyceric acid-13C3 sodium salt

@eneraﬂon o@

Characterize Waste
(Confirm Identity and Hazards)

Is the waste mixed with
other hazardous materials?

Treat as Most

Segregate Waste Stream Hazardous Component

Containerize in a Labeled,
Compatible, Sealed Container

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup
by Licensed Disposal Service

@Proper Dis@

Click to download full resolution via product page

Caption: Disposal workflow for (S)-3-Phosphoglyceric acid-13C3 sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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